Cas no 2228214-80-8 (tert-butyl N-4-methyl-5-(trifluoroacetyl)-1,3-thiazol-2-ylcarbamate)

• Product Name: tert-butyl N-4-methyl-5-(trifluoroacetyl)-1,3-thiazol-2-ylcarbamate
• CAS No: 2228214-80-8
• MF: C₁₁H₁₃F₃N₂O₃S
• MW: 310.292732000351
• CID: 5800863
• PubChem ID: 165703448
• Update Time: 2025-06-29

tert-butyl N-4-methyl-5-(trifluoroacetyl)-1,3-thiazol-2-ylcarbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-4-methyl-5-(trifluoroacetyl)-1,3-thiazol-2-ylcarbamate
• 2228214-80-8
• EN300-1886847
• tert-butyl N-[4-methyl-5-(trifluoroacetyl)-1,3-thiazol-2-yl]carbamate

• Inchi： 1S/C11H13F3N2O3S/c1-5-6(7(17)11(12,13)14)20-8(15-5)16-9(18)19-10(2,3)4/h1-4H3,(H,15,16,18)
• InChI Key： BPGZMDPEAMUGRO-UHFFFAOYSA-N
• SMILES： S1C(C(C(F)(F)F)=O)=C(C)N=C1NC(=O)OC(C)(C)C

Computed Properties

• Exact Mass: 310.05989794g/mol
• Monoisotopic Mass: 310.05989794g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 20
• Rotatable Bond Count: 4
• Complexity: 395
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 96.5Ų

Additional information on tert-butyl N-4-methyl-5-(trifluoroacetyl)-1,3-thiazol-2-ylcarbamate

Introduction to Tert-butyl N-4-methyl-5-(trifluoroacetyl)-1,3-thiazol-2-ylcarbamate (CAS No. 2228214-80-8)

Tert-butyl N-4-methyl-5-(trifluoroacetyl)-1,3-thiazol-2-ylcarbamate, a compound with the CAS number 2228214-80-8, represents a significant advancement in the field of pharmaceutical chemistry. This compound belongs to the class of thiazole derivatives, which have garnered considerable attention due to their diverse biological activities and potential therapeutic applications. The structural features of this molecule, particularly the presence of a tert-butyl group, a 4-methyl substituent, and a trifluoroacetyl moiety on the thiazole ring, contribute to its unique chemical properties and biological efficacy.

The synthesis and characterization of Tert-butyl N-4-methyl-5-(trifluoroacetyl)-1,3-thiazol-2-ylcarbamate involve meticulous chemical transformations that highlight the expertise in organic synthesis. The introduction of the trifluoroacetyl group is particularly noteworthy, as trifluoromethylated compounds often exhibit enhanced metabolic stability and improved pharmacokinetic profiles. This modification is a testament to the ongoing efforts in medicinal chemistry to optimize drug candidates for better clinical outcomes.

In recent years, thiazole derivatives have been extensively studied for their antimicrobial, anti-inflammatory, and anticancer properties. The specific arrangement of functional groups in Tert-butyl N-4-methyl-5-(trifluoroacetyl)-1,3-thiazol-2-ylcarbamate makes it a promising candidate for further investigation in these therapeutic areas. The N-carbamate moiety enhances the compound's solubility and bioavailability, making it more suitable for formulation into drug products.

The role of computational chemistry and molecular modeling in understanding the interactions between Tert-butyl N-4-methyl-5-(trifluoroacetyl)-1,3-thiazol-2-ylcarbamate and biological targets cannot be overstated. Advanced computational techniques have enabled researchers to predict binding affinities and mechanisms of action with high precision. These insights are crucial for designing more effective drugs and minimizing off-target effects. The integration of experimental data with computational predictions has been instrumental in validating the potential of this compound as a therapeutic agent.

One of the most exciting aspects of Tert-butyl N-4-methyl-5-(trifluoroacetyl)-1,3-thiazol-2-ylcarbamate is its potential application in oncology research. Thiazole derivatives have shown promise in inhibiting various kinases and enzymes involved in cancer cell proliferation and survival. The structural features of this compound make it an excellent scaffold for developing novel anticancer agents. Preclinical studies have begun to explore its efficacy against multiple cancer types, with early results indicating significant promise.

The development of new drug candidates is a complex process that requires interdisciplinary collaboration. Chemists, biologists, pharmacologists, and computer scientists all play vital roles in bringing a compound like Tert-butyl N-4-methyl-5-(trifluoroacetyl)-1,3-thiazol-2-ylcarbamate from the laboratory to the clinic. The rigorous testing and validation required at each stage ensure that only the most promising candidates advance to clinical trials.

The safety and efficacy of any new drug must be thoroughly evaluated before it can be approved for human use. Regulatory agencies such as the FDA and EMA have stringent guidelines that must be followed during preclinical and clinical studies. These guidelines ensure that patients receive safe and effective treatments while minimizing risks associated with new medications.

The future of pharmaceutical research lies in innovative approaches that leverage cutting-edge technologies. Advances in synthetic chemistry, biotechnology, and computational methods continue to push the boundaries of what is possible in drug discovery. Tert-butyl N-4-methyl-5-(trifluoroacetyl)-1,3-thiazol-2-ylcarbamate exemplifies how these advancements can lead to novel therapeutics with significant clinical impact.

In conclusion, Tert-butyl N-4-methyl-5-(trifluoroacetyl)-1,3-thiazol-2-ylcarbamate (CAS No. 2228214-80-8) is a remarkable compound with diverse applications in pharmaceutical research. Its unique structural features make it a promising candidate for further development in various therapeutic areas. As research continues to uncover new insights into its biological activities and mechanisms of action, this compound has the potential to contribute significantly to advancements in medicine.